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Compound of Interest

Compound Name: 3-Bromo-4-ethoxybenzaldehyde

Cat. No.: B033679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 3-Bromo-4-ethoxybenzaldehyde, a key
intermediate in various chemical syntheses.

Core Compound Properties

3-Bromo-4-ethoxybenzaldehyde is a substituted aromatic aldehyde. Its structure, featuring a
bromine atom and an ethoxy group on the benzaldehyde ring, makes it a versatile building
block in the synthesis of more complex molecules.

Physicochemical Data

A summary of the key quantitative data for 3-Bromo-4-ethoxybenzaldehyde is presented in
Table 1. This information is crucial for its application in experimental settings, including reaction
setup, purification, and storage.
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Property Value Source
Molecular Weight 229.07 g/mol
Molecular Formula CoHoBrO:z
CAS Number 108373-05-3 [1][2]
Melting Point 70.0to0 74.0 °C [2]
- , Not readily available in
Boiling Point )
literature
) Not readily available in
Density .
literature
Solubility Soluble in Methanol [2]
White to light yellow
Appearance [2]

powder/crystal

Synthesis Pathway

The synthesis of substituted benzaldehydes often involves the modification of a precursor
molecule. While a specific protocol for the direct synthesis of 3-Bromo-4-ethoxybenzaldehyde
IS not detailed in the available search results, a representative Williamson ether synthesis
followed by bromination of a suitable precursor is a common strategy. A closely related
synthesis of 3-ethoxy-4-methoxybenzaldehyde from isovanillin and bromoethane is described
and can serve as a model.[3]

Representative Experimental Protocol: Ethylation of a
Phenolic Precursor

This protocol is adapted from the synthesis of a structurally similar compound and represents a
plausible method for introducing the ethoxy group.

Materials:

e Precursor (e.g., 3-Bromo-4-hydroxybenzaldehyde)
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Bromoethane

Sodium hydroxide

Tetrabutylammonium fluoride (as a phase-transfer catalyst)

Water

Procedure:

Dissolve sodium hydroxide in water in a suitable reaction vessel.

e Add the phenolic precursor (3-Bromo-4-hydroxybenzaldehyde), the phase-transfer catalyst
(tetrabutylammonium fluoride), and bromoethane to the alkaline solution.

« Stir the mixture vigorously at room temperature for a specified period (e.g., 4 hours).
o Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).
e Upon completion, the product can be isolated by filtration.

e The crude product may be further purified by recrystallization from an appropriate solvent to
yield the final product.
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A representative workflow for the synthesis of 3-Bromo-4-ethoxybenzaldehyde.

Safety and Handling

3-Bromo-4-ethoxybenzaldehyde is classified as an acute toxicant if swallowed and is a skin
and eye irritant.[2] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.

GHS Hazard Statements:

e H302: Harmful if swallowed.

o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

Precautionary Statements:
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e P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/eye protection/face protection.[2]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Applications in Research and Development

Substituted benzaldehydes are important intermediates in the pharmaceutical and fine
chemical industries. The specific functional groups of 3-Bromo-4-ethoxybenzaldehyde allow
for a variety of chemical transformations, making it a valuable starting material for the synthesis
of bioactive molecules and other complex organic compounds. The bromine atom can be
utilized in cross-coupling reactions to form new carbon-carbon or carbon-heteroatom bonds,
while the aldehyde group can undergo a wide range of reactions, including reductive amination,
oxidation, and condensation reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033679#3-bromo-4-ethoxybenzaldehyde-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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